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For Immediate Release

Researchers and drug development professionals handling Ortetamine, (S)-, also known as 2-

Methylamphetamine, must adhere to stringent disposal procedures due to its classification as a

likely Schedule II controlled substance. This guide provides essential safety and logistical

information to ensure compliance with U.S. Drug Enforcement Administration (DEA) regulations

and promote a safe laboratory environment.

Regulatory Status: Ortetamine as a Schedule II
Controlled Substance
While "Ortetamine" is not explicitly listed on all DEA schedules, its synonym, 2-

Methylamphetamine, falls under the category of amphetamines, which are classified as

Schedule II controlled substances.[1][2] This classification is reserved for substances with a

high potential for abuse, which can lead to severe psychological or physical dependence.

Therefore, the handling and disposal of Ortetamine must comply with the strict regulations

governing Schedule II drugs.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Ortetamine, (S)-. Key safety information is summarized in the table below.
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Hazard Statement Precautionary Measures

Acute Toxicity (Oral)
Avoid ingestion. Wash hands thoroughly after

handling.

Skin Corrosion/Irritation
Wear protective gloves and clothing to prevent

skin contact.

Serious Eye Damage/Eye Irritation Wear safety glasses or goggles.

Specific target organ toxicity — single exposure
Avoid breathing dust, fumes, gas, mist, vapors,

or spray. Use only in a well-ventilated area.

(Respiratory tract irritation)

Step-by-Step Disposal Protocol for Ortetamine in a
Laboratory Setting
The primary and mandated method for disposing of expired, unwanted, or unused Ortetamine

is through a DEA-registered reverse distributor. This ensures that the controlled substance is

securely transported and destroyed in a compliant manner.

1. Segregation and Labeling:

Clearly label the container of Ortetamine intended for disposal with "EXPIRED - TO BE

DISPOSED."

Segregate the container from active stock within a securely locked, substantially constructed

cabinet or safe.[3] Schedule II substances have the highest security requirements.[4]

2. Initiating Disposal with a Reverse Distributor:

Contact your institution's Environmental Health and Safety (EHS) department to coordinate

with a DEA-approved reverse distributor.[5]

Do not attempt to dispose of Ortetamine through standard laboratory waste streams, sinks,

or trash.

3. Documentation - DEA Form 222:
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The transfer of a Schedule II controlled substance like Ortetamine to a reverse distributor

requires the completion of DEA Form 222.[5]

This form meticulously tracks the chain of custody of the substance from the registrant to the

reverse distributor.

4. Packaging and Transfer:

Package the labeled Ortetamine container according to the instructions provided by your

EHS department and the reverse distributor.

Ensure that the transfer is documented and witnessed in accordance with your institution's

policies and DEA regulations.

5. Record Keeping:

Maintain all records of the disposal, including the completed DEA Form 222, for a minimum

of two years.[6] These records must be readily available for inspection by the DEA.

Disposal of Residual Amounts (Non-Recoverable
Waste)
For minute, non-recoverable amounts of Ortetamine remaining in a vial or on laboratory

equipment after a procedure, follow your institution's specific guidelines for the disposal of trace

chemical waste. This may involve rinsing the equipment and collecting the rinse aid as

hazardous waste. However, bulk or recoverable quantities must always be disposed of via a

reverse distributor.
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Caption: Workflow for the compliant disposal of Ortetamine.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and legal disposal of Ortetamine, thereby preventing its diversion and protecting both the

scientific community and the public.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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